Cas no 99-53-6 (2-Methyl-4-nitrophenol)

2-Methyl-4-nitrophenol Properties

Names and Identifiers

• 2-Methyl-4-nitrophenol
• 4-Nitro-o-cresol
• 4-BROMO-1-(PYRIDIN-2-YL)METHYLPYRAZOLE
• Phenol, 2-methyl-4-nitro-
• 2-Hydroxy-5-nitrotoluene
• p-Nitro-o-cresol
• o-Cresol, 4-nitro-
• 2-Methyl-4-nitro-phenol
• 105DL35HIB
• KDQPMQNHVQVVMR-UHFFFAOYSA-N
• 2-Methyl-4-nitrophenol (4-Nitro-o-cresol)
• NSC1022
• 4-Nitro-o-kresol
• PubChem17549
• 2-METHYL-4-NITRO
• 2-methyl-4-nitrophenol
• 2-Mehtyl-4-nitrophenol
• MFCD01734013
• AS-13464
• Q27251115
• CS-W014341
• EINECS 202-763-7
• NSC-1022
• CHEMBL107610
• N0670
• SCHEMBL61129
• NSC 1022
• BP-12492
• NS00022926
• EN300-54487
• AKOS009157937
• 4-Nitro-2-methylphenol
• SCHEMBL12932222
• 1-hydroxy-2-methyl-4-nitrobenzene
• 4-06-00-02011 (Beilstein Handbook Reference)
• 2-Methyl-4-nitrophenol, 97%
• Z415740536
• BRN 1365535
• FT-0631522
• CL8893
• W-204189
• UNII-105DL35HIB
• A806028
• DTXSID4073889
• 99-53-6
• MYJ
• DTXCID0049107
• Phenol, 2-methyl-4-nitro-(9CI)
• +Expand

• MDL： MFCD01734013
• InChIKey： KDQPMQNHVQVVMR-UHFFFAOYSA-N
• Inchi： 1S/C7H7NO3/c1-5-4-6(8(10)11)2-3-7(5)9/h2-4,9H,1H3
• SMILES： O([H])C1C([H])=C([H])C(=C([H])C=1C([H])([H])[H])[N+](=O)[O-]
• BRN： 1365535

Computed Properties

• Exact Mass: 153.04300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 153.042593085g/mol
• Heavy Atom Count: 11
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 66

Experimental Properties

• LogP: 2.13200
• PSA: 66.05000
• Refractive Index: 1.5744 (estimate)
• Boiling Point: 266.03°C (rough estimate)
• Melting Point: 93.0 to 97.0 deg-C
• Flash Point: 143.1 °C
• Color/Form: Light yellow crystals
• Solubility: Not determined
• Density: 1.2744 (estimate)

2-Methyl-4-nitrophenol Security Information

• Symbol: GHS07
• RTECS：GP2700000
• WGK Germany：3
• Safety Instruction： S26-S36
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2446 6.1/PG 3
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 22-36/37/38
• Signal Word：Warning
• HazardClass：6.1

2-Methyl-4-nitrophenol Customs Data

• HS CODE：2908999090
• Customs Data：

  China Customs Code:

  2908999090

  Overview:

  2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether